Cas no 1261433-56-0 (3,5-Bis(3-(trifluoromethyl)phenyl)isonicotinonitrile)

• Product Name: 3,5-Bis(3-(trifluoromethyl)phenyl)isonicotinonitrile
• CAS No: 1261433-56-0
• MF: C₂₀H₁₀F₆N₂
• MW: 392.297225475311
• CID: 4983980
• Update Time: 2025-05-19

3,5-Bis(3-(trifluoromethyl)phenyl)isonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(3-(trifluoromethyl)phenyl)isonicotinonitrile

• Inchi： 1S/C20H10F6N2/c21-19(22,23)14-5-1-3-12(7-14)17-10-28-11-18(16(17)9-27)13-4-2-6-15(8-13)20(24,25)26/h1-8,10-11H
• InChI Key： UODPNWYUYGQQES-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C=NC=C(C=1C#N)C1C=CC=C(C(F)(F)F)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 536
• XLogP3: 5.6
• Topological Polar Surface Area: 36.7

Additional information on 3,5-Bis(3-(trifluoromethyl)phenyl)isonicotinonitrile

Professional Introduction to 3,5-Bis(3-(trifluoromethyl)phenyl)isonicotinonitrile (CAS No. 1261433-56-0)

3,5-Bis(3-(trifluoromethyl)phenyl)isonicotinonitrile is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1261433-56-0, belongs to a class of molecules that exhibit remarkable structural and functional properties, making it a valuable candidate for various applications in medicinal chemistry. The presence of multiple functional groups, including trifluoromethyl substituents and an isonicotinonitrile core, contributes to its unique reactivity and potential biological activity.

The compound's structure is characterized by a central isonicotinonitrile moiety, which is flanked by two phenyl rings substituted with trifluoromethyl groups at the 3-position. This particular arrangement imparts a high degree of lipophilicity and electronic richness, which are crucial factors in drug design. The trifluoromethyl group, in particular, is known for its ability to modulate metabolic stability and binding affinity, making it a popular choice in the development of bioactive molecules.

In recent years, there has been a growing interest in the exploration of heterocyclic compounds as pharmacophores due to their diverse biological activities. Isonicotinonitrile derivatives have been extensively studied for their potential applications in treating various diseases, including infectious diseases and cancer. The compound 3,5-Bis(3-(trifluoromethyl)phenyl)isonicotinonitrile represents an advanced scaffold that combines the advantageous properties of the isonicotinonitrile core with the enhancing effects of the trifluoromethyl-substituted phenyl rings.

One of the most compelling aspects of this compound is its potential as a building block for the development of novel therapeutic agents. The combination of electronic and steric effects provided by the substituents can be fine-tuned to optimize interactions with biological targets. For instance, studies have shown that compounds with similar structural motifs can exhibit inhibitory activity against enzymes involved in metabolic pathways relevant to disease progression.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their enhanced pharmacokinetic properties. The introduction of fluorine atoms into molecular structures often leads to improved drug efficacy and reduced toxicity. In the case of 3,5-Bis(3-(trifluoromethyl)phenyl)isonicotinonitrile, the presence of multiple trifluoromethyl groups is expected to contribute to its stability under physiological conditions while also enhancing its binding affinity to biological targets.

Recent research has highlighted the role of this class of compounds in modulating inflammatory pathways and immune responses. The isonicotinonitrile core is particularly interesting because it can be modified to target specific receptors or enzymes involved in inflammatory processes. For example, derivatives of this nature have shown promise in preclinical studies as potential treatments for autoimmune diseases and chronic inflammation.

The synthesis of 3,5-Bis(3-(trifluoromethyl)phenyl)isonicotinonitrile presents unique challenges due to the complexity of its structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound with high purity and yield. Modern techniques such as palladium-catalyzed cross-coupling reactions have enabled chemists to construct the desired framework efficiently while maintaining excellent regioselectivity.

The compound's potential applications extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. The unique electronic properties conferred by the trifluoromethyl groups make it a candidate for use in organic electronics and optoelectronic materials. Additionally, its heterocyclic structure suggests that it could be incorporated into novel polymers or coatings with enhanced durability and functionality.

In conclusion, 3,5-Bis(3-(trifluoromethyl)phenyl)isonicotinonitrile (CAS No. 1261433-56-0) is a multifaceted compound with significant potential in multiple domains of chemistry and biology. Its structural features and functional properties make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in addressing some of the most pressing challenges in medicine and materials science.